3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride

• CAS No.: 1185303-87-0
• Molecular Formula: C13H20ClNO2
• Molecular Weight: 257.75 g/mol
• IUPAC Name: 3-[2-(3-methoxyphenoxy)ethyl]pyrrolidine;hydrochloride
• InChI: InChI=1S/C13H19NO2.ClH/c1-15-12-3-2-4-13(9-12)16-8-6-11-5-7-14-10-11;/h2-4,9,11,14H,5-8,10H2,1H3;1H
• InChI Key: ZRSCYCZEIOOJJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCC2CCNC2.Cl

Description

3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride is a biochemical compound with the molecular formula C13H19NO2•HCl and a molecular weight of 257.76 . It is primarily used in proteomics research and has various applications in scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride typically involves the reaction of 3-methoxyphenol with pyrrolidine in the presence of a suitable base and solvent. The reaction conditions may vary, but common bases used include sodium hydroxide or potassium carbonate, and solvents such as ethanol or methanol are often employed .

Industrial Production Methods

it is likely that similar synthetic routes are scaled up using industrial-grade reagents and equipment to produce the compound in larger quantities .

Chemical Reactions Analysis

Types of Reactions

3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form corresponding alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents for substitution reactions include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group may yield aldehydes or carboxylic acids, while reduction may yield alcohols or amines .

Scientific Research Applications

3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and chemical reactions.

Biology: Employed in proteomics research to study protein interactions and functions.

Medicine: Investigated for potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the production of various biochemical products and research tools.

Mechanism of Action

The mechanism of action of 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to proteins or enzymes, altering their activity and function. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-[(3-Methoxyphenoxy)methyl]pyrrolidine
• 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrobromide
• 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydroiodide

Uniqueness

3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride is unique due to its specific chemical structure and properties. The presence of the methoxy group and the pyrrolidine ring contributes to its distinct reactivity and applications in scientific research .